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Compound of Interest

Compound Name:
6-Bromo-4-chloro-2,8-

dimethylquinoline

CAS No.: 1153002-90-4

Cat. No.: B1518616

Get Quote

Executive Summary & Technical Rationale
The quinoline scaffold remains one of the most "privileged structures" in medicinal chemistry.[1]

[2] From the historical isolation of quinine to the development of fourth-generation

fluoroquinolones (e.g., moxifloxacin), this bicyclic system offers a unique balance of lipophilicity

and electronic tunability required for penetrating bacterial membranes and targeting DNA

gyrase/Topoisomerase IV.

However, the rise of antimicrobial resistance (AMR)—specifically through efflux pump

overexpression (e.g., NorA in S. aureus) and target-site mutations (e.g., gyrA)—demands a

departure from classical fluoroquinolone design. This guide outlines a next-generation workflow

for developing quinoline agents that bypass these resistance mechanisms. We focus on non-

classical modifications at the C-2, C-4, and C-8 positions to enhance binding affinity and evade

efflux.
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Successful design requires understanding the Structure-Activity Relationship (SAR) of the

quinoline pharmacophore. While the N-1 ethyl/cyclopropyl and C-3 carboxylic acid groups are

critical for classical gyrase binding, recent data suggests that bulky lipophilic groups at C-2 or

C-8 can disrupt efflux pump recognition.

SAR Visualization
The following diagram maps the critical modification zones for next-generation quinoline

agents.
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Figure 1: Strategic SAR map highlighting the C-8 position as a key vector for overcoming

resistance mechanisms.
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To ensure reproducibility and scalability, we utilize a convergent synthesis strategy. This

protocol focuses on functionalizing the C-4 position of the quinoline ring, a method proven to

yield high-affinity compounds active against MRSA and VRE.

Workflow Overview

Starting Material
4-chloro-6,7-dimethoxyquinoline

Step 1: Selective Demethylation
Reagent: Methanesulfonic acid / L-Methionine

Temp: 120°C, 12h
Yield: ~57%

  Selectivity Control

Step 2: Etherification (C-6/C-7)
Reagent: Benzyl bromide / K2CO3 / DMF

Temp: 60°C
Yield: ~85-90%

  Lipophilicity Tuning

Step 3: Nucleophilic Substitution (C-4)
Reagent: Substituted Aniline / cat. HCl / n-Butanol

Temp: 120°C (Reflux)
Yield: ~70-90%

  Target Binding

Final Product
4-amino-substituted Quinoline Derivative
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Figure 2: Three-step convergent synthesis pathway for 4-substituted quinoline derivatives.

Detailed Protocol: C-4 Amination
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Reference Standard: Adapted from "Facilely Accessible Quinoline Derivatives" (NIH).

Materials:

Intermediate: 6-(benzyloxy)-4-chloro-7-methoxyquinoline (synthesized in Step 2).

Reagent: 3-chloro-4-fluoroaniline (or equivalent amine).

Solvent: Anhydrous n-butanol.

Catalyst: Concentrated HCl (12M).

Procedure:

Charge: In a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, dissolve 1.0 mmol of the chloro-quinoline intermediate in 10 mL of n-butanol.

Addition: Add 1.1 mmol of the substituted aniline followed by 2-3 drops of catalytic

concentrated HCl.

Reaction: Heat the mixture to reflux (approx. 120°C) for 4–6 hours. Monitor progress via TLC

(Mobile phase: DCM/MeOH 95:5). The starting material spot (high Rf) should disappear,

replaced by a lower Rf fluorescent product spot.

Work-up: Cool the reaction to room temperature. A precipitate often forms.

If precipitate forms: Filter the solid, wash with cold diethyl ether (2 x 10 mL) to remove

unreacted aniline.

If no precipitate: Evaporate solvent under reduced pressure. Redissolve residue in EtOAc,

wash with saturated NaHCO₃, dry over Na₂SO₄, and concentrate.

Purification: Recrystallize from Ethanol/Water or perform flash chromatography (Gradient: 0-

5% MeOH in DCM).

Validation Point: Confirm structure via ¹H-NMR. Look for the disappearance of the C-4 proton

signal and the appearance of NH broad singlet around 9.0–10.0 ppm.
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Biological Evaluation Protocols
Trustworthy data depends on adherence to global standards. We follow CLSI (Clinical and

Laboratory Standards Institute) guidelines for all antimicrobial susceptibility testing.

Minimum Inhibitory Concentration (MIC) Assay
Standard: CLSI M07 / M100 Guidelines. Format: Broth Microdilution in 96-well plates.

Protocol:

Inoculum Preparation:

Select 3-5 colonies of S. aureus (ATCC 29213) or E. coli (ATCC 25922) from a fresh agar

plate (18-24h growth).

Suspend in saline to match a 0.5 McFarland turbidity standard (approx. 1.5 x 10⁸

CFU/mL).

Dilute this suspension 1:150 in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to reach a

final testing concentration of ~5 x 10⁵ CFU/mL.

Compound Preparation:

Prepare a stock solution of the quinoline derivative in DMSO (e.g., 10 mg/mL).

Perform serial 2-fold dilutions in CAMHB across the 96-well plate. Final volume per well:

100 µL.

Control: Include Vancomycin or Ciprofloxacin as a positive control.

Incubation:

Add 100 µL of the bacterial inoculum to each well containing drug.

Incubate at 35 ± 2°C for 16–20 hours in ambient air.

Readout:
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Visual: The MIC is the lowest concentration with no visible growth (no turbidity).

Quantitative: Measure OD₆₀₀ using a microplate reader.

Data Presentation Template:

Compound
ID

R1 (C-6) R2 (C-4)
MIC (µg/mL)
S. aureus

MIC (µg/mL)
E. coli

Cytotoxicity
CC₅₀
(HepG2)

Q-001 -OCH₃ -NH-Ph-4-F 2.0 16.0 > 64

Q-002 -OCH₂Ph
-NH-Ph-3-Cl-

4-F
0.5 8.0 > 64

Cipro (Control) (Control) 0.25 0.015 > 100

Mechanism of Action: Membrane vs. DNA
While classical quinolones target DNA gyrase, lipophilic quinoline derivatives may act via

membrane depolarization.

ATP Release Assay (Differentiation Step):

Incubate bacteria with the compound at 4x MIC for 1 hour.

Centrifuge and collect the supernatant.

Assay supernatant for extracellular ATP using a Luciferin-Luciferase bioluminescence kit.

Interpretation: High extracellular ATP indicates membrane disruption (bactericidal). Low ATP

suggests an intracellular target (e.g., DNA gyrase inhibition).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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